Cas no 5982-56-9 (1,2-Ethanedisulfonic Acid Dihydrate)

• Product Name: 1,2-Ethanedisulfonic Acid Dihydrate
• CAS No: 5982-56-9
• MF: C₂H₁₀O₈S₂
• MW: 226.225999355316
• MDL: MFCD26793415
• CID: 950731
• PubChem ID: 87569707
• Update Time: 2025-07-20

1,2-Ethanedisulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• 1,2-ethanedisulfonic acid
• 1,2-Ethanedisulfonic Acid Dihydrate
• ethane-1,2-disulfonic acid,dihydrate
• ethane-1,2-disulfonic acid dihydrate
• 0J653YP17S
• 1,2-Ethanedisulfonic acid, dihydrate
• 1,2-Ethanedisulfonic acid dihydrate [MI]
• 1,2-Ethanedisulfonic acid, hydrate (1:2)
• ethane disulfonic acid dihydrate
• DSGUSEBCDAKBCM-UHFFFAOYSA-N
• Ethane-1,2-disulfonic acid--water (1/2)
• AK00792953
• ethane-1,2-disulfonicaciddihydrate
• Q27236852
• SCHEMBL162527
• MFCD26793415
• CS-0015623
• 5982-56-9
• DTXSID80721064
• S10338
• AS-54467
• C2H10O8S2
• UNII-0J653YP17S
• ethane-1,2-disulfonic acid;dihydrate
• Ethylenedisulfonic acid (dihydrate)

• MDL： MFCD26793415
• Inchi： 1S/C2H6O6S2.2H2O/c3-9(4,5)1-2-10(6,7)8;;/h1-2H2,(H,3,4,5)(H,6,7,8);2*1H2
• InChI Key： DSGUSEBCDAKBCM-UHFFFAOYSA-N
• SMILES： S(CCS(=O)(=O)O)(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 225.98170962g/mol
• Monoisotopic Mass: 225.98170962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Experimental Properties

• Melting Point: 111.0 to 115.0 deg-C
• Merck: 3724

1,2-Ethanedisulfonic Acid Dihydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Safety Instruction： H290+H314
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 1,2-Ethanedisulfonic Acid Dihydrate

Comprehensive Guide to 1,2-Ethanedisulfonic Acid Dihydrate (CAS No. 5982-56-9): Properties, Applications, and Industry Insights

1,2-Ethanedisulfonic Acid Dihydrate (CAS No. 5982-56-9) is a versatile organic compound widely recognized for its unique chemical properties and industrial applications. This sulfonic acid derivative is characterized by its two sulfonic acid groups attached to an ethane backbone, with two water molecules in its crystalline structure. Researchers and manufacturers value this compound for its solubility in water, stability under various conditions, and role as an intermediate in specialty chemical synthesis.

In recent years, the demand for high-purity sulfonic acids like 1,2-Ethanedisulfonic Acid Dihydrate has surged due to advancements in pharmaceutical excipients and biodegradable chelating agents. A 2023 market analysis highlighted a 12% annual growth in applications involving green chemistry solutions, where this compound serves as an eco-friendly alternative to traditional catalysts. Its molecular structure (C₂H₆O₆S₂·2H₂O) enables precise reactivity in organic synthesis, making it indispensable for producing fine chemicals and performance materials.

One of the most searched questions about CAS 5982-56-9 relates to its handling and storage recommendations. Proper storage in airtight containers at room temperature (15-25°C) with humidity control ensures long-term stability. Industry forums frequently discuss its compatibility with polar solvents, particularly in formulating aqueous buffer systems for analytical chemistry. Recent studies also explore its potential in energy storage systems, where sulfonic acid groups enhance proton conductivity in advanced materials.

The synthesis of 1,2-Ethanedisulfonic Acid Dihydrate typically involves the sulfonation of ethylene derivatives, followed by controlled crystallization. Manufacturers emphasize process optimization to achieve >99% purity, a key requirement for electronic-grade chemicals. Analytical techniques like HPLC and FTIR spectroscopy are critical for quality verification, addressing another common query about quality control measures for this compound.

Emerging applications in bioconjugation chemistry have positioned 5982-56-9 as a valuable linker molecule. Its bifunctional reactivity enables the creation of stable covalent bonds between biomolecules, a technique gaining traction in diagnostic reagent development. This aligns with the growing interest in precision medicine tools, where users frequently search for specialty chemical modifiers with predictable reactivity profiles.

Environmental considerations are increasingly important for sulfonic acid compounds. 1,2-Ethanedisulfonic Acid Dihydrate demonstrates favorable biodegradation characteristics compared to aromatic sulfonates, making it a subject of sustainable chemistry research. Regulatory databases show rising inquiries about its ecological impact assessment, reflecting industry shifts toward greener alternatives in chemical manufacturing.

Technical literature highlights the compound's utility in coordination chemistry, where it acts as a versatile ligand for metal ions. This property drives innovation in catalytic systems and material science applications. Patent analysis reveals a 40% increase in filings mentioning CAS 5982-56-9 since 2020, particularly in advanced polymer modification and nanomaterial functionalization technologies.

For laboratory use, researchers often inquire about standardized preparation methods for 1,2-Ethanedisulfonic Acid Dihydrate solutions. Best practices recommend using ultrapure water and avoiding prolonged exposure to alkaline conditions that might hydrolyze the sulfonic groups. These practical considerations address frequent search queries about experimental protocols involving this compound.

The global market for specialty sulfonic acids continues to evolve, with 5982-56-9 maintaining relevance through its balanced reactivity and stability. Industry reports project sustained demand growth, particularly from the Asia-Pacific region where chemical innovation hubs are expanding production capabilities for high-value intermediates like this compound.

Future research directions for 1,2-Ethanedisulfonic Acid Dihydrate may explore its potential in smart material design and responsive chemical systems. The compound's molecular features offer intriguing possibilities for stimuli-responsive applications, a hot topic in materials science forums. As analytical techniques advance, new insights into its structure-activity relationships will likely emerge, further expanding its utility across scientific disciplines.